Cas no 27894-33-3 (9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI))

• Product Name: 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI)
• CAS No: 27894-33-3
• MF: C₁₁H₁₄N₄O₄S
• MW: 298.318260669708
• CID: 288107
• PubChem ID: 4043555
• Update Time: 2025-04-19

9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-thiol,9-(6-deoxy-b-L-galactopyranosyl)- (8CI)
• 9-(3,4,5-trihydroxy-6-methyloxan-2-yl)-3H-purine-6-thione
• NSC126578
• 27894-33-3
• NSC-126578
• DTXSID30398720

• Inchi： 1S/C11H14N4O4S/c1-4-6(16)7(17)8(18)11(19-4)15-3-14-5-9(15)12-2-13-10(5)20/h2-4,6-8,11,16-18H,1H3,(H,12,13,20)
• InChI Key： CKCKTPGYVRTPPD-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(C(C)O1)O)O)O

Computed Properties

• Exact Mass: 298.07372
• Monoisotopic Mass: 298.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 112.13
• LogP: -0.51110